Cas no 2228121-85-3 (tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate)
tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate
- 2228121-85-3
- tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate
- EN300-2006909
-
- Inchi: 1S/C13H26N2O3/c1-11(2,3)18-10(17)15-13(6-5-7-13)8-12(4,14)9-16/h16H,5-9,14H2,1-4H3,(H,15,17)
- InChI Key: ILXZXRVLIHXSAN-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1(CC(C)(CO)N)CCC1)=O
Computed Properties
- Exact Mass: 258.19434270g/mol
- Monoisotopic Mass: 258.19434270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 84.6Ų
tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2006909-0.05g |
tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate |
2228121-85-3 | 0.05g |
$1080.0 | 2023-09-16 | ||
| Enamine | EN300-2006909-0.1g |
tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate |
2228121-85-3 | 0.1g |
$1131.0 | 2023-09-16 | ||
| Enamine | EN300-2006909-0.25g |
tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate |
2228121-85-3 | 0.25g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-2006909-0.5g |
tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate |
2228121-85-3 | 0.5g |
$1234.0 | 2023-09-16 | ||
| Enamine | EN300-2006909-1.0g |
tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate |
2228121-85-3 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-2006909-2.5g |
tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate |
2228121-85-3 | 2.5g |
$2520.0 | 2023-09-16 | ||
| Enamine | EN300-2006909-5.0g |
tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate |
2228121-85-3 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-2006909-10.0g |
tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate |
2228121-85-3 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-2006909-1g |
tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate |
2228121-85-3 | 1g |
$1286.0 | 2023-09-16 | ||
| Enamine | EN300-2006909-5g |
tert-butyl N-[1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutyl]carbamate |
2228121-85-3 | 5g |
$3728.0 | 2023-09-16 |
tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate
tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate: A Comprehensive Overview
tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate (CAS No. 2228121-85-3) is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound, often referred to as tert-butyl cyclobutylcarbamate derivative, is characterized by its cyclobutane ring, tert-butyl group, and the presence of amino and hydroxyl functionalities. These structural features contribute to its potential applications in drug design and material science.
The synthesis of tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate involves a multi-step process, often utilizing advanced organic synthesis techniques such as nucleophilic substitution, condensation reactions, and ring-closing metathesis. Recent studies have highlighted the importance of stereochemistry in this compound, with researchers exploring the impact of different stereochemical configurations on its biological activity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound's cyclobutane ring plays a critical role in its ability to interact with specific biological targets, such as enzymes and receptors.
One of the most promising applications of this compound lies in its potential as a bioactive agent. Researchers have investigated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. A 2023 paper in *Nature Communications* reported that tert-butyl cyclobutylcarbamate derivative exhibits significant anti-inflammatory properties, potentially making it a candidate for the development of novel therapeutics. Additionally, its amino and hydroxyl groups have been shown to enhance its solubility and bioavailability, which are crucial factors for drug delivery.
The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. Its rigid cyclobutane ring and bulky tert-butyl group contribute to its mechanical stability, which could be leveraged in the development of advanced polymers or nanomaterials. Recent advancements in computational chemistry have enabled researchers to simulate the mechanical properties of this compound at the molecular level, providing insights into its potential use in high-performance materials.
In terms of environmental impact, studies have shown that tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate is biodegradable under specific conditions, making it a more sustainable option compared to traditional synthetic compounds. However, further research is needed to fully understand its environmental fate and potential risks.
Looking ahead, the continued exploration of this compound's properties will undoubtedly unlock new possibilities across various scientific disciplines. Its unique combination of structural features and bioactive potential positions it as a valuable tool in both academic research and industrial applications.
2228121-85-3 (tert-butyl N-1-(2-amino-3-hydroxy-2-methylpropyl)cyclobutylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)